Cas no 90123-67-4 (Benzoic acid, 2-[(2,6-difluorophenyl)amino]-)
90123-67-4 structure
Product Name:Benzoic acid, 2-[(2,6-difluorophenyl)amino]-
CAS No:90123-67-4
MF:C13H9F2NO2
MW:249.212870359421
CID:793876
PubChem ID:13320613
Update Time:2025-04-19
Benzoic acid, 2-[(2,6-difluorophenyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-[(2,6-difluorophenyl)amino]-
- 2-(2,6-difluoroanilino)benzoic acid
- AKOS011514471
- 90123-67-4
- SCHEMBL24021598
- DTXSID80536736
-
- Inchi: 1S/C13H9F2NO2/c14-9-5-3-6-10(15)12(9)16-11-7-2-1-4-8(11)13(17)18/h1-7,16H,(H,17,18)
- InChI Key: MDPGGSSSOXCRRV-UHFFFAOYSA-N
- SMILES: FC1C=CC=C(C=1NC1C=CC=CC=1C(=O)O)F
Computed Properties
- Exact Mass: 249.06013485g/mol
- Monoisotopic Mass: 249.06013485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 49.3Ų
Benzoic acid, 2-[(2,6-difluorophenyl)amino]- Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
90123-67-4 (Benzoic acid, 2-[(2,6-difluorophenyl)amino]-) Related Products
- 54-60-4(N-(4-Fluorophenyl)anthranilic Acid)
- 54-58-0(N-(2-Fluorophenyl)anthranilic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk